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Compound of Interest

Compound Name: Sulfuric acid;ZINC

Cat. No.: B152265 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the reaction of zinc with hot, concentrated sulfuric acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary products of the reaction between zinc and hot, concentrated sulfuric

acid?

The primary products are zinc sulfate (ZnSO₄), sulfur dioxide (SO₂), and water (H₂O). This is a

redox reaction where zinc is oxidized and the concentrated sulfuric acid acts as an oxidizing

agent.[1][2]

The balanced chemical equation for this primary reaction is: Zn(s) + 2H₂SO₄(conc, hot) →

ZnSO₄(aq) + SO₂(g) + 2H₂O(l)[1][2][3]

Q2: Can other byproducts be formed in this reaction?

Yes, depending on the reaction conditions, other reduction products of sulfuric acid can be

formed. These byproducts primarily include hydrogen sulfide (H₂S) and elemental sulfur (S).[1]

The formation of these byproducts is influenced by factors such as the concentration of the

sulfuric acid and the reaction temperature.

Possible side reactions include:
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3Zn + 4H₂SO₄ → 3ZnSO₄ + S + 4H₂O[1]

4Zn + 5H₂SO₄ → 4ZnSO₄ + H₂S + 4H₂O[1]

Q3: Why is hydrogen gas (H₂) not a major product with hot, concentrated sulfuric acid?

While zinc reacts with dilute sulfuric acid to produce hydrogen gas, hot, concentrated sulfuric

acid is a strong oxidizing agent.[1][2] Instead of the simple displacement of hydrogen ions, the

sulfate ion is reduced, leading to the formation of sulfur dioxide, and potentially elemental sulfur

or hydrogen sulfide.[1]

Q4: What are the safety precautions I should take when performing this experiment?

This reaction should be conducted with extreme caution in a well-ventilated fume hood due to

the evolution of toxic gases (sulfur dioxide and potentially hydrogen sulfide). Appropriate

personal protective equipment (PPE), including safety goggles, a face shield, chemical-

resistant gloves (nitrile or neoprene), and a lab coat, is mandatory. An eyewash station and

safety shower should be readily accessible.
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Issue Possible Cause Recommended Solution

Reaction is very slow or not

starting.

The sulfuric acid may not be

sufficiently concentrated or hot.

The surface of the zinc metal

may be passivated with a layer

of oxide.

Gently heat the reaction

mixture in the fume hood.

Ensure you are using

concentrated sulfuric acid. If

using zinc granules, try

crushing them to expose a

fresh surface.

A yellow solid is forming in the

reaction vessel.

This is likely elemental sulfur, a

potential byproduct of the

reaction.

This indicates a side reaction

is occurring. Note the reaction

conditions (temperature,

concentration) for your

records. The sulfur can be

separated from the zinc sulfate

solution by filtration after the

reaction is complete.

A "rotten egg" smell is

detected.

This indicates the formation of

hydrogen sulfide (H₂S) gas,

which is highly toxic.

IMMEDIATELY ensure the

experiment is being conducted

in a properly functioning fume

hood. Do not inhale the fumes.

If the smell is strong, cease the

experiment by carefully

stopping any heating and

allowing the apparatus to cool

before disassembly within the

fume hood.

The reaction is too vigorous

and splashing.

The rate of addition of zinc to

the hot acid was too fast, or

the temperature is too high.

Add the zinc metal to the acid

slowly and in small portions.

Control the heating carefully to

maintain a steady, but not

violent, reaction rate.

White precipitate forms upon

cooling or dilution.

The solution is supersaturated

with zinc sulfate.

Gently warm the solution to

redissolve the precipitate

before proceeding with any

subsequent steps. If dilution is
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necessary, use deionized

water and be aware of the

exothermic nature of diluting

concentrated acid solutions.

Product Identification and Analysis
The products and byproducts of this reaction can be identified and quantified using various

analytical techniques.

Table of Products and Byproducts
Substance Formula State Identification Method

Zinc Sulfate ZnSO₄ Aqueous

Complexometric

titration with EDTA.[4]

[5][6][7]

Sulfur Dioxide SO₂ Gas

Pungent odor (like

burnt matches); turns

acidified potassium

dichromate solution

from orange to green.

[8]

Hydrogen Sulfide H₂S Gas

"Rotten egg" smell;

turns lead acetate

paper black.[9][10][11]

Elemental Sulfur S Solid Yellow, insoluble solid.

Water H₂O Liquid N/A

Experimental Protocols
Reaction of Zinc with Hot Concentrated Sulfuric Acid
Objective: To synthesize zinc sulfate and observe the gaseous products from the reaction of

zinc with hot, concentrated sulfuric acid.
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Materials:

Zinc metal (granules or powder)

Concentrated sulfuric acid (~98%)

Beaker or flask

Heating mantle or hot plate

Gas outlet tube

Test tubes

Lead acetate paper

Acidified potassium dichromate solution

Procedure:

Set up the apparatus in a fume hood. Place a small amount of zinc metal in the beaker or

flask.

Carefully add a measured volume of concentrated sulfuric acid to the reaction vessel.

Connect a gas outlet tube to the flask to direct the evolved gases.

Gently heat the mixture. Observe the rate of reaction.

To test for sulfur dioxide, bubble the evolved gas through a test tube containing acidified

potassium dichromate solution. A color change from orange to green indicates the presence

of SO₂.

To test for hydrogen sulfide, place a piece of moist lead acetate paper at the outlet of the gas

tube. The paper turning black indicates the presence of H₂S.

Once the reaction is complete, allow the solution to cool. The remaining solution is aqueous

zinc sulfate.
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Quantification of Zinc Sulfate by Complexometric
Titration
Objective: To determine the concentration of the zinc sulfate produced.

Materials:

Zinc sulfate solution (from the reaction)

0.05 M EDTA (ethylenediaminetetraacetic acid) solution

Ammonia buffer solution (pH 10)

Eriochrome Black T indicator

Burette, pipette, conical flask

Procedure:

Pipette a known volume of the zinc sulfate solution into a conical flask.

Dilute with deionized water.

Add a small amount of ammonia buffer solution to bring the pH to approximately 10.[4][5][7]

Add a few drops of Eriochrome Black T indicator. The solution should turn a wine-red color.

[4][5][7]

Titrate with the standardized EDTA solution until the color changes from red to a distinct

blue.[5]

Record the volume of EDTA used and calculate the concentration of zinc sulfate.
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Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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